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Compound of Interest

Compound Name: Detajmium

Cat. No.: B607071 Get Quote

Disclaimer: Detajmium is an anti-arrhythmic compound classified as a sodium channel blocker.

[1][2] As of the last update, a specific Safety Data Sheet (SDS) with official disposal procedures

for Detajmium was not publicly available. The following procedures are based on general best

practices for the disposal of potent pharmaceutical compounds in a laboratory setting and

should be adapted in accordance with institutional policies and regulations. Always consult with

your institution's Environmental Health & Safety (EHS) department for specific guidance.

This document provides essential safety and logistical information for the proper disposal of

Detajmium, intended for researchers, scientists, and drug development professionals.

Adherence to these guidelines is critical to ensure personnel safety and environmental

protection.

Detajmium Waste Profile and Hazard Classification
All personnel handling Detajmium must be aware of its potential hazards. As a sodium channel

blocker, it should be treated as a potent, biologically active compound. Uncontrolled release or

exposure could have significant pharmacological effects.
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Parameter
Classification/Specificatio
n

Data Source/Justification

Compound Type
Anti-Arrhythmia Agent; Sodium

Channel Blocker

Pharmacological

Classification[1][2]

CAS Number 47719-70-0
Chemical Abstract Service

Registry[1]

Molecular Formula C27H42N3O3 Scientific Literature[1]

Primary Hazard
High Biological Potency /

Pharmacological Hazard

Inferred from Mechanism of

Action

Assumed Toxicity High (Handle as toxic) Precautionary Principle

Physical Form
Solid (as supplied) or in

solution
User-defined

Required PPE
Nitrile gloves, safety glasses,

lab coat
Standard Laboratory Practice

Waste Category
Chemical/Pharmaceutical

Waste

Institutional & Regulatory

Guidelines

Operational Plan: Segregation and Collection of
Detajmium Waste
Proper segregation at the point of generation is the most critical step in the waste disposal

workflow. Cross-contamination of waste streams must be avoided.

Step 1: Identify Waste Type

Solid Waste: Contaminated consumables such as gloves, weighing papers, pipette tips, and

empty vials (that are not triple-rinsed).

Liquid Waste: Unused or expired stock solutions, experimental solutions containing

Detajmium, and the first rinse from cleaning contaminated glassware.

Sharps Waste: Contaminated needles, syringes, or glass Pasteur pipettes.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://immunomart.com/product/detajmium/
https://en.wikipedia.org/wiki/Sodium_channel_blocker
https://immunomart.com/product/detajmium/
https://immunomart.com/product/detajmium/
https://www.benchchem.com/product/b607071?utm_src=pdf-body
https://www.benchchem.com/product/b607071?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607071?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 2: Use Designated Waste Containers

All waste containers must be clearly labeled "Hazardous Waste: Detajmium" and include the

full chemical name.

For Solid Waste: Use a dedicated, sealable plastic bag or a lined, rigid container.

For Liquid Waste: Use a dedicated, leak-proof, and chemically compatible (e.g., HDPE)

container. Do not overfill; leave at least 10% headspace.

For Sharps Waste: Use a designated, puncture-proof sharps container.

Step 3: Storage

Store all Detajmium waste containers in a designated satellite accumulation area within the

laboratory.

Ensure secondary containment is used for all liquid waste containers to prevent spills.

The following diagram illustrates the workflow for segregating Detajmium waste in the

laboratory.
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Caption: Detajmium Waste Segregation and Disposal Workflow.

Protocol: Decontamination of Glassware
For reusable glassware, a triple-rinse protocol is mandatory to ensure the removal of residual

active compounds.

Methodology:

Initial Rinse (Collection): Perform the first rinse of the contaminated glassware with a suitable

solvent (e.g., 70% ethanol or a solvent in which Detajmium is freely soluble). This first

rinsate is considered hazardous and must be collected and disposed of as liquid Detajmium
waste.

Second Rinse: Rinse the glassware a second time with the solvent. This rinsate can typically

be discarded down the drain, but check with your EHS department for local regulations.
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Third Rinse: Rinse the glassware with deionized water.

Final Cleaning: Proceed with standard laboratory washing procedures (e.g., soap and

water).

Disposal Plan: Final Disposition
Under no circumstances should Detajmium waste be disposed of in the regular trash or

poured down the drain (with the exception of rinsates as specified above and approved by

EHS).

Container Sealing: Once a waste container is full, ensure it is securely sealed.

Labeling: Complete the hazardous waste tag with all required information (e.g., contents,

concentration, date).

Pickup Request: Schedule a waste pickup with your institution's EHS department. Follow

their specific procedures for pickup and handover.

Recommended Disposal Method: The standard final disposal method for potent

pharmaceutical waste is high-temperature incineration by a licensed hazardous waste

disposal facility.

The decision process for handling materials potentially contaminated with Detajmium is

outlined below.
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Caption: Decision Tree for Handling Detajmium-Contaminated Items.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607071#detajmium-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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